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Introduction
Glycodeoxycholic acid-d5 (GDCA-d5) is the deuterium-labeled form of Glycodeoxycholic acid

(GDCA), a glycine-conjugated secondary bile acid.[1] In the human body, primary bile acids are

synthesized in the liver and can be metabolized by intestinal microbiota into secondary bile

acids like deoxycholic acid, which is then conjugated with glycine to form GDCA.[2][3] GDCA

plays a role as a detergent, solubilizing fats for absorption.[1][2] The stable isotope-labeled

version, GDCA-d5, is a critical tool in biomedical and preclinical research, primarily serving as

an internal standard for the accurate quantification of its unlabeled counterpart in biological

matrices using mass spectrometry-based techniques.[4] This guide provides a comprehensive

overview of commercially available sources of GDCA-d5, its chemical properties, and its

application in experimental settings.
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Glycodeoxycholic acid-d5 is available from several specialized chemical suppliers. The

following tables summarize the key specifications for easy comparison.

Table 1: General Chemical Properties of Glycodeoxycholic acid-d5

Property Value

Molecular Formula C₂₆H₃₈D₅NO₅[5][6][7]

Molecular Weight 454.65 g/mol [5][6][7]

CAS Number (Unlabeled) 360-65-6[5][8]

Typical Storage -20°C or 2-8°C Refrigerator[7][9]

Shipping Conditions Ambient / Room Temperature[7][9][10]

Table 2: Commercial Supplier Information for Glycodeoxycholic acid-d5

Supplier Catalog Number
Available Unit
Sizes

Purity

Santa Cruz

Biotechnology
sc-280757[9] 1 mg[9] Not specified

LGC Standards TRC-G641402[6] 1 mg, 10 mg[6] Not specified

Vulcanchem VC0198052[9] Various[9] Not specified

Pharmaffiliates PA STI 045940[7] Not specified Not specified

Clinivex Not specified
10 mg, 25 mg, 50 mg,

100 mg[10]
Not specified

Note: All listed products are intended for research use only and are not for human or veterinary

use.[5][9][11]

Experimental Applications and Protocols
The primary application of Glycodeoxycholic acid-d5 is as an internal standard in quantitative

bioanalysis. Its chemical behavior is nearly identical to the endogenous analyte, but its
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increased mass allows it to be distinguished by a mass spectrometer.

Protocol: Quantification of GDCA in Biological Samples
using LC-MS/MS
This protocol outlines a general procedure for using GDCA-d5 as an internal standard for the

quantification of GDCA in a sample matrix (e.g., serum, plasma) by liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

1. Preparation of Standards and Internal Standard (IS) Stock Solutions:

GDCA Standard Stock: Prepare a 1 mg/mL stock solution of unlabeled GDCA in a suitable
solvent (e.g., methanol).
GDCA-d5 IS Stock: Prepare a 1 mg/mL stock solution of GDCA-d5 in the same solvent.
Working Solutions: Create a series of calibration standards by serially diluting the GDCA
standard stock. Prepare a working solution of the GDCA-d5 internal standard at a fixed
concentration.

2. Sample Preparation (Protein Precipitation):

Thaw biological samples (e.g., serum) on ice.
To 50 µL of each sample, calibrator, and quality control sample, add 10 µL of the GDCA-d5
IS working solution.
Vortex briefly to mix.
Add 200 µL of ice-cold acetonitrile to precipitate proteins.
Vortex vigorously for 1 minute.
Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.
Transfer the supernatant to a new vial or 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC): Use a C18 reverse-phase column to separate the bile acids. A
gradient elution with mobile phases consisting of water and acetonitrile/methanol with a
modifier like formic acid or ammonium acetate is common.
Mass Spectrometry (MS/MS): Operate the mass spectrometer in negative ion mode using
electrospray ionization (ESI). Monitor the specific mass transitions (parent ion → fragment
ion) for both GDCA and GDCA-d5.
Example transition for GDCA: m/z 448.3 → 74.1[9]
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Example transition for a similar d4-labeled standard: m/z 452.2 → 74.1[9]
The transition for GDCA-d5 would be approximately m/z 453.3 → 74.1.

4. Data Analysis:

Calculate the peak area ratio of the analyte (GDCA) to the internal standard (GDCA-d5).
Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.
Determine the concentration of GDCA in the unknown samples by interpolating their peak
area ratios from the calibration curve.

The workflow for this experimental protocol is visualized below.
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Caption: Workflow for quantifying GDCA using GDCA-d5 as an internal standard.
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Relevant Signaling Pathways
GDCA, the unlabeled analyte, is an important signaling molecule that interacts with the

Farnesoid X Receptor (FXR), a nuclear receptor that is a key regulator of bile acid, lipid, and

glucose metabolism.[3]

FXR-Mediated Inhibition of Bile Acid Synthesis: In the intestine, bile acids like GDCA bind to

and activate FXR. This activation induces the expression and secretion of Fibroblast Growth

Factor 19 (FGF19).[3] FGF19 then travels through the portal circulation to the liver. In

hepatocytes, FGF19 binds to its receptor, a complex of FGFR4 and β-Klotho, which initiates a

signaling cascade that ultimately represses the expression of Cholesterol 7α-hydroxylase

(CYP7A1).[1][12] CYP7A1 is the rate-limiting enzyme in the classic pathway of bile acid

synthesis from cholesterol.[12] By inhibiting CYP7A1, FGF19 effectively shuts down primary

bile acid production, creating a negative feedback loop.[3]

This signaling pathway is illustrated in the diagram below.
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Caption: FXR-FGF19 signaling pathway inhibiting bile acid synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pure.amsterdamumc.nl/files/142049122/Glycodeoxycholic-acid-inhibits-primary-bile-acid-synthesis-with-minor-effects-on-glucose--and-lipid-homeostasis-in-human.pdf
https://pure.amsterdamumc.nl/files/142049122/Glycodeoxycholic-acid-inhibits-primary-bile-acid-synthesis-with-minor-effects-on-glucose--and-lipid-homeostasis-in-human.pdf
https://www.avantiresearch.com/en-gb/products/product/330271-glycodeoxycholic-acid-d4
https://www.caymanchem.com/product/20274/glycodeoxycholic-acid-hydrate
https://www.caymanchem.com/product/20274/glycodeoxycholic-acid-hydrate
https://pure.amsterdamumc.nl/files/142049122/Glycodeoxycholic-acid-inhibits-primary-bile-acid-synthesis-with-minor-effects-on-glucose--and-lipid-homeostasis-in-human.pdf
https://www.benchchem.com/product/b15561672/docs?utm_src=pdf-body-img#commercially-available-sources-of-glycodeoxycholic-acid-d5
https://www.benchchem.com/product/b15561672?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561672?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. avantiresearch.com [avantiresearch.com]

2. avantiresearch.com [avantiresearch.com]

3. pure.amsterdamumc.nl [pure.amsterdamumc.nl]

4. medchemexpress.com [medchemexpress.com]

5. scbt.com [scbt.com]

6. Glycodeoxycholic Acid-D5 | LGC Standards [lgcstandards.com]

7. pharmaffiliates.com [pharmaffiliates.com]

8. thebileacidsexpert.com [thebileacidsexpert.com]

9. Glycodeoxycholic Acid-D5 () for sale [vulcanchem.com]

10. theclinivex.com [theclinivex.com]

11. clinivex.com [clinivex.com]

12. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Commercially available sources of Glycodeoxycholic
acid-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561672/docs#commercially-available-sources-of-
glycodeoxycholic-acid-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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